N-cyclooctyl-4-morpholinamine

• IUPAC Name: N-cyclooctylmorpholin-4-amine
• InChI: InChI=1S/C12H24N2O/c1-2-4-6-12(7-5-3-1)13-14-8-10-15-11-9-14/h12-13H,1-11H2
• InChI Key: OEELLIFAWDYLLK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NN2CCOCC2
• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol

Description

N-cyclooctyl-4-morpholinamine, also known as JNJ-1930942, is a small molecule antagonist of the TRPV1 receptor. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and is involved in the perception of pain and inflammation. The TRPV1 receptor is a promising target for the development of novel analgesics and anti-inflammatory drugs.

Mechanism of Action

N-cyclooctyl-4-morpholinamine is a competitive antagonist of the TRPV1 receptor. It binds to the receptor and prevents the binding of endogenous ligands, such as capsaicin and heat, which are responsible for activating the receptor. By blocking the activation of the TRPV1 receptor, N-cyclooctyl-4-morpholinamine reduces the transmission of pain signals from the periphery to the central nervous system.
Biochemical and Physiological Effects
N-cyclooctyl-4-morpholinamine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in animal models of inflammation. It has also been shown to reduce the expression of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of pain and inflammation. In addition, N-cyclooctyl-4-morpholinamine has been shown to reduce the activity of nociceptors, which are sensory neurons that respond to painful stimuli.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclooctyl-4-morpholinamine is its selectivity for the TRPV1 receptor. It does not bind to other receptors, which reduces the risk of off-target effects. Another advantage is its low toxicity, which allows for higher doses to be administered without causing adverse effects. However, one of the limitations of N-cyclooctyl-4-morpholinamine is its poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which requires frequent dosing.

Future Directions

There are several future directions for the research of N-cyclooctyl-4-morpholinamine. One area of interest is the development of more potent and selective TRPV1 antagonists. Another area of interest is the investigation of the role of TRPV1 in other diseases, such as cancer and diabetes. Additionally, the development of novel drug delivery systems, such as nanoparticles and liposomes, may improve the solubility and bioavailability of N-cyclooctyl-4-morpholinamine. Finally, the investigation of the long-term effects of N-cyclooctyl-4-morpholinamine on the nervous system and other organs is an important area of research.

Scientific Research Applications

N-cyclooctyl-4-morpholinamine has been extensively studied for its potential use as an analgesic and anti-inflammatory drug. It has been shown to be effective in reducing pain and inflammation in animal models of various diseases, including arthritis, neuropathic pain, and migraine. It has also been shown to be effective in reducing hyperalgesia and allodynia, which are common symptoms of chronic pain.